Cas no 2096986-18-2 (8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine)

• Product Name: 8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine
• CAS No: 2096986-18-2
• MF: C₅H₄FN₅
• MW: 153.117162704468
• MDL: MFCD30720819
• CID: 4781507
• Update Time: 2025-05-22

8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine
• 8-FLUORO-[1,2,4]TRIAZOLO[4,3-C]PYRIMIDIN-5-AMINE

• MDL： MFCD30720819
• Inchi： 1S/C5H4FN5/c6-3-1-8-5(7)11-2-9-10-4(3)11/h1-2H,(H2,7,8)
• InChI Key： ZNRZCMVJHACZDM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(N)N2C=NN=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 0.3
• Topological Polar Surface Area: 69.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine

8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine (CAS No. 2096986-18-2): A Comprehensive Overview

8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine (CAS No. 2096986-18-2) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazolopyrimidine derivative is known for its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. The presence of both fluorine and amine functional groups enhances its reactivity and potential applications in drug discovery.

The molecular formula of 8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine is C₅H₅FN₅, with a molecular weight of 153.12 g/mol. Its structure consists of a fused triazole and pyrimidine ring system, which is a common scaffold in many FDA-approved drugs. The fluorine atom at the 8-position and the amine group at the 5-position contribute to its electronic properties, making it a versatile building block for medicinal chemistry.

One of the most notable applications of 8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Researchers have explored this compound as a precursor for designing potent and selective kinase inhibitors, leveraging its ability to form hydrogen bonds and hydrophobic interactions with target proteins.

In addition to its pharmaceutical potential, 8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine has also been investigated in agrochemical applications. Its structural motif is found in several herbicides and fungicides, where it contributes to the compounds' efficacy and environmental stability. The fluorine atom, in particular, enhances the lipophilicity and bioavailability of these agrochemicals, making them more effective in field applications.

The synthesis of 8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine typically involves multi-step reactions, starting from commercially available precursors. One common approach is the cyclization of fluorinated pyrimidine derivatives with hydrazine or its analogs, followed by functional group transformations to introduce the amine moiety. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and industrial use.

From a market perspective, the demand for 8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine is expected to grow, driven by its applications in drug discovery and agrochemical development. Pharmaceutical companies are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and binding affinity. Similarly, the agrochemical industry is investing in novel heterocyclic compounds to address emerging challenges in crop protection.

Researchers and industry professionals often search for information on the synthesis of 8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine, its physicochemical properties, and its applications in medicinal chemistry. These topics are frequently discussed in scientific forums and patent literature, reflecting the compound's relevance in contemporary research. Additionally, questions about its safety profile and regulatory status are common among users evaluating its potential for large-scale use.

In summary, 8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-amine (CAS No. 2096986-18-2) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing interest in fluorinated heterocycles, position it as a valuable tool for researchers and industry professionals. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are likely to expand, further driving its adoption in various fields.